Cas no 2958-62-5 (2,4,6-Trimethylphenyl isocyanate)
2958-62-5 structure
Product Name:2,4,6-Trimethylphenyl isocyanate
CAS No:2958-62-5
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00019909
CID:84544
PubChem ID:595239
Update Time:2025-04-18
2,4,6-Trimethylphenyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Trimethylphenyl isocyanate
- Mesityl isocyanate
- 2-isocyanato-1,3,5-trimethylbenzene
- 2,4,6-trimethylbenzenisocyanate
- 2-isocyanato-1,3,5-trimethyl-benzene
- misityl isocyanate
- W-200288
- AS-0215
- 2-isocyanato-1, 3, 5-trimethylbenzene
- Mesitylene triisocyanate
- AKOS000197555
- SCHEMBL1192169
- 2958-62-5
- FT-0609906
- EN300-146984
- Benzene, 2-isocyanato-1,3,5-trimethyl-
- MFCD00019909
- DTXSID00344234
- 2,4,6-Trimethylphenyl isocyanate, 99%
- 1-Isocyanato-2,4,6-trimethyl-benzene
- GEO-02422
- 2-Isocyanato-1,3,5-trimethylbenzene #
- 2,4,6-Trimethylphenylisocyanate
- DTXCID10295309
- G77445
- SY062162
-
- MDL： MFCD00019909
- Inchi： 1S/C10H11NO/c1-7-4-8(2)10(11-6-12)9(3)5-7/h4-5H,1-3H3
- InChI Key： HJHZRZFONUPQAA-UHFFFAOYSA-N
- SMILES： O=C=NC1C(C)=CC(C)=CC=1C
- BRN： 2085601
Computed Properties
- Exact Mass: 161.08400
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.8
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.0±0.1 g/cm3
- Melting Point: 44-48 °C (lit.)
- Boiling Point: 218-220°C
- Flash Point: Degrees Fahrenheit:219.2°F
Degrees Celsius:104°C - Refractive Index: 1.513
- Water Partition Coefficient: It hydrolyzes in water.
- PSA: 29.43000
- LogP: 2.57910
- Solubility: Not available
- Sensitiveness: Moisture Sensitive
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2,4,6-Trimethylphenyl isocyanate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H318
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：UN 2811
- WGK Germany：3
- Hazard Category Code： 22-36
- Safety Instruction： S23-S26-S36/37/39-S45
-
Hazardous Material Identification：
- Packing Group：II
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：II
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R23/25; R36/37/38; R42
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,4,6-Trimethylphenyl isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,4,6-Trimethylphenyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T898853-10mg |
2,4,6-Trimethylphenyl Isocyanate |
2958-62-5 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T898853-50mg |
2,4,6-Trimethylphenyl Isocyanate |
2958-62-5 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T898853-100mg |
2,4,6-Trimethylphenyl Isocyanate |
2958-62-5 | 100mg |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T921194-1g |
2,4,6-Trimethylphenyl isocyanate |
2958-62-5 | 98% | 1g |
￥560.00 | 2022-06-14 | |
| abcr | AB179523-1 g |
2,4,6-Trimethylphenyl isocyanate, 98%; . |
2958-62-5 | 98% | 1g |
€51.60 | 2023-06-23 | |
| abcr | AB179523-5 g |
2,4,6-Trimethylphenyl isocyanate, 98%; . |
2958-62-5 | 98% | 5g |
€84.10 | 2023-06-23 | |
| eNovation Chemicals LLC | D541362-5g |
2,4,6-TRIMETHYLPHENYL ISOCYANATE |
2958-62-5 | 97% | 5g |
$400 | 2023-08-31 | |
| eNovation Chemicals LLC | D541362-25g |
2,4,6-TRIMETHYLPHENYL ISOCYANATE |
2958-62-5 | 97% | 25g |
$900 | 2023-08-31 | |
| Enamine | EN300-146984-0.05g |
2-isocyanato-1,3,5-trimethylbenzene |
2958-62-5 | 0.05g |
$323.0 | 2023-06-06 | ||
| Enamine | EN300-146984-0.1g |
2-isocyanato-1,3,5-trimethylbenzene |
2958-62-5 | 0.1g |
$339.0 | 2023-06-06 |
2,4,6-Trimethylphenyl isocyanate Related Literature
-
Christopher M. R. Wright,Thomas J. Williams,Zo? R. Turner,Jean-Charles Buffet,Dermot O'Hare Inorg. Chem. Front. 2017 4 1048
-
2. Arylimido complexes of chromium-(VI), -(V) and -(IV)Andreas A. Danopoulos,Geoffrey Wilkinson,Tracy K. N. Sweet,Michael B. Hursthouse J. Chem. Soc. Dalton Trans. 1995 2111
-
Soohong Cho,Yeonjoo Lee,Kyeongmin Lee,Hwiwoong Lee,Yunmi Lee,Byunghyuck Jung Org. Biomol. Chem. 2022 20 139
2958-62-5 (2,4,6-Trimethylphenyl isocyanate) Related Products
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- 40411-25-4(1-ethyl-2-isocyanatobenzene)
- 28556-81-2(2,6-Dimethylphenyl isocyanate)
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